Cas no 763-11-1 (Sulfamide,N,N'-dibutyl-)

Sulfamide,N,N'-dibutyl- structure
Sulfamide,N,N'-dibutyl- structure
Product Name:Sulfamide,N,N'-dibutyl-
CAS No:763-11-1
MF:C8H20N2O2S
MW:208.321600914001
CID:566705
PubChem ID:69809
Update Time:2025-04-19

Sulfamide,N,N'-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • Sulfamide,N,N'-dibutyl-
    • N,N'-Dibutylsulphamide
    • N,N'-dibutylsulfuric diamide
    • CHEMBL229137
    • NS00042482
    • DTXSID90997657
    • Butyl(Butylsulfamoyl)Amine
    • 763-11-1
    • BS-9974
    • AKOS028110994
    • N-(butylsulfamoyl)butan-1-amine
    • sulfamide, n,n'-dibutyl-
    • N,N'-dibutylsulfamide
    • 'N,N''-dibutylsulfamide'
    • SCHEMBL2486301
    • EINECS 212-107-1
    • BDBM50428810
    • FLJVRWOWKXUFRB-UHFFFAOYSA-N
    • Inchi: 1S/C8H20N2O2S/c1-3-5-7-9-13(11,12)10-8-6-4-2/h9-10H,3-8H2,1-2H3
    • InChI Key: FLJVRWOWKXUFRB-UHFFFAOYSA-N
    • SMILES: S(NCCCC)(NCCCC)(=O)=O

Computed Properties

  • Exact Mass: 208.1247
  • Monoisotopic Mass: 208.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 58.2
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